Cas no 2174001-33-1 ([1-(aminomethyl)-2-oxabicyclo[2.2.2]octan-4-yl]methanol)

• Product Name: [1-(aminomethyl)-2-oxabicyclo[2.2.2]octan-4-yl]methanol
• CAS No: 2174001-33-1
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 5300354
• PubChem ID: 136574191
• Update Time: 2026-03-10

[1-(aminomethyl)-2-oxabicyclo[2.2.2]octan-4-yl]methanol Chemical and Physical Properties

Names and Identifiers

• [1-(aminomethyl)-2-oxabicyclo[2.2.2]octan-4-yl]m ethanol
• [1-(aminomethyl)-2-oxabicyclo[2.2.2]octan-4-yl]methanol

• Inchi： 1S/C9H17NO2/c10-5-9-3-1-8(6-11,2-4-9)7-12-9/h11H,1-7,10H2
• InChI Key： VOOFIKDQBNDIAO-UHFFFAOYSA-N
• SMILES： C12(CN)CCC(CO)(CC1)CO2

Additional information on [1-(aminomethyl)-2-oxabicyclo[2.2.2]octan-4-yl]methanol

Professional Introduction to [1-(aminomethyl)-2-oxabicyclo[2.2.2]octan-4-yl]methanol (CAS No. 2174001-33-1)

[1-(aminomethyl)-2-oxabicyclo[2.2.2]octan-4-yl]methanol is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 2174001-33-1, belongs to a class of molecules characterized by a unique bicyclic structure, which contributes to its distinct chemical properties and potential biological activities. The presence of both an amine and a hydroxyl group in its molecular framework makes it a versatile intermediate in the synthesis of more complex pharmacological agents.

The bicyclic core of [1-(aminomethyl)-2-oxabicyclo[2.2.2]octan-4-yl]methanol is derived from the oxidation of a corresponding cycloalkane, resulting in the formation of an epoxide ring that is subsequently opened by nucleophilic substitution to introduce the amine and hydroxyl functionalities. This structural motif is particularly interesting because it mimics natural products found in certain organisms, suggesting potential biological relevance.

In recent years, there has been a surge in research focused on developing novel scaffolds for drug discovery, with bicyclic compounds being among the most studied due to their rigid structure and ability to occupy specific binding pockets in biological targets. The compound [1-(aminomethyl)-2-oxabicyclo[2.2.2]octan-4-yl]methanol has been explored as a building block for more intricate molecules, particularly in the design of kinase inhibitors and other enzyme-targeting agents.

One of the most compelling aspects of this compound is its potential as a precursor for chiral drugs. The stereochemistry of the bicyclic system can be precisely controlled during synthesis, allowing for the production of enantiomerically pure compounds that are essential for many therapeutic applications. Researchers have leveraged this property to develop libraries of chiral molecules for high-throughput screening, with the aim of identifying lead compounds for further development.

Recent studies have highlighted the utility of [1-(aminomethyl)-2-oxabicyclo[2.2.2]octan-4-yl]methanol in the synthesis of protease inhibitors, which are critical for treating a variety of diseases, including HIV and cancer. The amine and hydroxyl groups provide multiple sites for covalent bonding with target proteases, enabling the design of highly specific inhibitors. Additionally, the rigid bicyclic core helps to stabilize the transition state during catalysis, enhancing inhibitory activity.

The compound's structural features also make it an attractive candidate for drug delivery systems. Its size and shape can be engineered to facilitate cellular uptake or to target specific tissues within the body. For instance, modifications to the side chains can alter solubility and metabolic stability, making it possible to tailor the pharmacokinetic profile of derived drugs.

From a synthetic chemistry perspective, [1-(aminomethyl)-2-oxabicyclo[2.2.2]octan-4-yl]methanol exemplifies the power of combinatorial chemistry and automated synthesis platforms. Its complex structure can be accessed through multi-step reactions that are optimized for efficiency and scalability. This has enabled researchers to rapidly explore large chemical spaces, accelerating the discovery process.

The growing interest in this compound is also driven by its potential applications in materials science and nanotechnology. The unique structural motifs present in [1-(aminomethyl)-2-oxabicyclo[2.2.2]octan-4-yl]methanol can be incorporated into polymers and other materials to enhance their properties, such as mechanical strength or thermal stability. Furthermore, its ability to self-assemble into ordered structures makes it a candidate for use in nanoscale devices.

In conclusion, [1-(aminomethyl)-2-oxabicyclo[2.2.2]octan-4-yl]methanol (CAS No.2174001-33-1) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents and functional materials. Its unique chemical properties and synthetic accessibility make it a valuable tool for researchers across multiple disciplines, from pharmaceutical chemistry to materials science.